N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3-methoxybenzamide

• IUPAC Name: N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3-methoxybenzamide
• InChI: InChI=1S/C17H21N3O4S/c1-17(2,3)20-15(13-9-25(22,23)10-14(13)19-20)18-16(21)11-6-5-7-12(8-11)24-4/h5-8H,9-10H2,1-4H3,(H,18,21)
• InChI Key: JCCBXMVLDXGOAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)(=O)CC2=N1)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not clearly documented in the available resources. Therefore, a detailed physical and chemical properties analysis cannot be provided at this time.

Scientific Research Applications

1. Cancer Therapy and c-MET Inhibition

N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3-methoxybenzamide is a compound with potential in cancer therapy, particularly as a c-MET inhibitor. In a study, a series of 3-methoxy-N-phenylbenzamide derivatives were designed and synthesized, some of which showed inhibitory activities against c-MET and high anticancer activity against tested cancer cell lines in vitro. These compounds were potent and selective c-MET inhibitors, suggesting their potential as c-MET RTK inhibitors for cancer therapy (Jiang et al., 2016).

2. Antioxidant Activity

Compounds similar to this compound have shown significant antioxidant properties. In a study where new 2,6-di-tert-butyl-4-(5-aryl-1,3,4-oxadiazol-2-yl)phenols were synthesized, these compounds exhibited substantial free-radical scavenging ability, highlighting the potential for antioxidant applications (Shakir et al., 2014).

3. Antimicrobial Properties

Related compounds to this compound have shown promising antimicrobial properties. A study on N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides revealed in vitro antibacterial and antifungal activities. These findings indicate the potential of similar compounds in treating microbial diseases, especially bacterial and fungal infections (Desai et al., 2013).

4. Molecular Structure and Interaction Studies

Studies have also focused on the molecular structure and interaction properties of compounds like this compound. For instance, the molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide was characterized through X-ray diffraction and DFT calculations, providing insights into intermolecular interactions and potential applications in materials science or drug design (Karabulut et al., 2014).